Cas no 18331-73-2 (Benzoic acid, 2-amino-5-butyl-)
18331-73-2 structure
Product Name:Benzoic acid, 2-amino-5-butyl-
CAS No:18331-73-2
MF:C11H15NO2
MW:193.242303133011
CID:1377132
PubChem ID:20139216
Update Time:2025-04-20
Benzoic acid, 2-amino-5-butyl- Chemical and Physical Properties
Names and Identifiers
-
- Benzoic acid, 2-amino-5-butyl-
- 5-n-butylanthranilic acid
- SWFLRTCKPHKGSR-UHFFFAOYSA-N
- 2-amino-5-butylBenzoic acid
- DA-08987
- SCHEMBL10364256
- 18331-73-2
-
- Inchi: 1S/C11H15NO2/c1-2-3-4-8-5-6-10(12)9(7-8)11(13)14/h5-7H,2-4,12H2,1H3,(H,13,14)
- InChI Key: SWFLRTCKPHKGSR-UHFFFAOYSA-N
- SMILES: OC(C1=C(C=CC(=C1)CCCC)N)=O
Computed Properties
- Exact Mass: 193.11035
- Monoisotopic Mass: 193.11
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 4
- Complexity: 194
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.3
- Topological Polar Surface Area: 63.3A^2
Experimental Properties
- PSA: 63.32
Benzoic acid, 2-amino-5-butyl- Related Literature
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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5. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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